Cas no 637749-65-6 (3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate)

• Product Name: 3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate
• CAS No: 637749-65-6
• MF: C₂₂H₁₃F₃O₅S
• MW: 446.395835638046
• CID: 5554421
• Update Time: 2025-06-15

3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)chromen-7-yl] thiophene-2-carboxylate
• 3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate

• Inchi： 1S/C22H13F3O5S/c1-28-13-6-4-12(5-7-13)18-19(26)15-9-8-14(29-21(27)17-3-2-10-31-17)11-16(15)30-20(18)22(23,24)25/h2-11H,1H3
• InChI Key： UZEBCHXISMXCRZ-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C3C(=C2)OC(C(F)(F)F)=C(C2=CC=C(OC)C=C2)C3=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate

Introduction to 3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate (CAS No. 637749-65-6)

The compound 3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate (CAS No. 637749-65-6) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The presence of both chromene and thiophene moieties in its structure endows it with unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

At the core of this compound's appeal lies its structural complexity, which includes a 4-methoxyphenyl substituent, a 4H-chromen-7-yl backbone, and a trifluoromethyl group at the 2-position of the chromene ring. These structural elements contribute to its distinct chemical behavior and biological activity. The methoxyphenyl group introduces a hydrophilic character, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. The chromene-thiophene fusion creates a rigid scaffold that can be fine-tuned for optimal interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the 3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate moiety exhibits strong binding affinity to several key enzymes and receptors implicated in various diseases. For instance, preliminary computational studies indicate that it may interact with enzymes such as cytochrome P450 3A4, which is involved in drug metabolism, and with receptors like the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a crucial role in metabolic disorders.

The integration of fluorine atoms into the molecular structure is particularly noteworthy, as fluorine substitution has been widely recognized as a strategy to improve drug-like properties such as bioavailability, binding affinity, and resistance to metabolic degradation. The presence of the trifluoromethyl group in this compound not only enhances its lipophilicity but also modulates its electronic properties, potentially influencing its interaction with biological targets. This feature has been extensively studied in the context of developing antiviral and anticancer agents, where fluorinated compounds have demonstrated remarkable efficacy.

In the realm of pharmaceutical research, the synthesis and characterization of this compound have opened up new avenues for therapeutic intervention. Researchers are exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles. The structural motifs present in this compound have inspired novel drug candidates targeting conditions such as inflammation, neurodegeneration, and cancer. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of inflammatory pathways mediated by enzymes like cyclooxygenase (COX) and lipoxygenase (LOX).

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. The chromene-thiophene core found in this compound shares structural similarities with several natural products known for their biological activity. By leveraging these natural templates, chemists have been able to design molecules with improved pharmacokinetic properties and reduced toxicity. The incorporation of functional groups such as the methoxyphenyl moiety allows for fine-tuning of electronic and steric interactions, enabling precise modulation of biological activity.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex heterocyclic frameworks efficiently. These methods have enabled chemists to explore diverse structural variations of the chromene-thiophene scaffold, leading to a library of compounds with tailored properties for drug discovery applications.

The potential applications of 3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in materials science and agrochemicals. For instance, derivatives of this compound have been investigated as photosensitizers for photodynamic therapy applications due to their ability to absorb light at specific wavelengths and generate reactive oxygen species.

Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. The development of novel therapeutics requires interdisciplinary approaches that combine expertise from chemistry, biology, pharmacology, and computational science. The case of this compound exemplifies how fundamental research can lead to tangible breakthroughs in medicine by identifying promising candidates for further development.

Future directions in the study of this compound may include exploring its mechanism of action at a molecular level using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. Understanding how it interacts with biological targets will provide valuable insights into its therapeutic potential and guide the design of next-generation derivatives with improved efficacy.

In conclusion,3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl thiophene-2-carboxylate (CAS No. 637749-65-6) stands out as a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing drug discovery efforts worldwide.